Cas no 2225126-64-5 (2-(2R,4S)-4-fluoropyrrolidin-2-ylacetic acid)

• Product Name: 2-(2R,4S)-4-fluoropyrrolidin-2-ylacetic acid
• CAS No: 2225126-64-5
• MF: C₆H₁₀FNO₂
• MW: 147.147505283356
• CID: 6454972
• PubChem ID: 137964097
• Update Time: 2025-05-19

2-(2R,4S)-4-fluoropyrrolidin-2-ylacetic acid Chemical and Physical Properties

Names and Identifiers

• 2-(2R,4S)-4-fluoropyrrolidin-2-ylacetic acid
• 2225126-64-5
• EN300-1707997
• 2-[(2R,4S)-4-fluoropyrrolidin-2-yl]acetic acid

• Inchi： 1S/C6H10FNO2/c7-4-1-5(8-3-4)2-6(9)10/h4-5,8H,1-3H2,(H,9,10)/t4-,5-/m0/s1
• InChI Key： RELUHGZYAOGPIR-WHFBIAKZSA-N
• SMILES： F[C@@H]1CN[C@H](CC(=O)O)C1

Computed Properties

• Exact Mass: 147.06955672g/mol
• Monoisotopic Mass: 147.06955672g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 10
• Rotatable Bond Count: 2
• Complexity: 140
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -2.4
• Topological Polar Surface Area: 49.3Ų

Additional information on 2-(2R,4S)-4-fluoropyrrolidin-2-ylacetic acid

Introduction to 2-(2R,4S)-4-fluoropyrrolidin-2-ylacetic acid (CAS No: 2225126-64-5)

2-(2R,4S)-4-fluoropyrrolidin-2-ylacetic acid, identified by the Chemical Abstracts Service Number (CAS No) 2225126-64-5, is a structurally significant compound that has garnered considerable attention in the field of pharmaceutical chemistry and medicinal research. This compound belongs to the pyrrolidine class of heterocyclic structures, which are widely recognized for their diverse biological activities and potential therapeutic applications. The presence of a fluorine atom at the 4-position of the pyrrolidine ring and the chiral centers at the 2R and 4S configurations contribute to its unique chemical properties and biological relevance.

The synthesis and characterization of 2-(2R,4S)-4-fluoropyrrolidin-2-ylacetic acid have been subjects of extensive study due to its structural complexity and the potential implications for drug design. The chiral purity of this compound is particularly crucial, as enantiomeric differences can significantly influence its pharmacological effects. Advanced synthetic methodologies, including chiral resolution techniques and asymmetric catalysis, have been employed to achieve the desired stereochemical configuration.

In recent years, there has been a growing interest in fluorinated pyrrolidines as pharmacophores in drug development. The fluorine atom introduces electronic and steric effects that can modulate the binding affinity and metabolic stability of drug candidates. 2-(2R,4S)-4-fluoropyrrolidin-2-ylacetic acid serves as a valuable building block for the synthesis of more complex molecules with enhanced pharmacological properties. Its role in developing novel therapeutic agents has been explored in various preclinical studies.

One of the most compelling aspects of 2-(2R,4S)-4-fluoropyrrolidin-2-ylacetic acid is its potential application in the treatment of neurological disorders. Pyrrolidine derivatives have shown promise in modulating neurotransmitter systems, particularly those involving GABA (gamma-aminobutyric acid) and glutamate receptors. The fluorine substituent may further enhance its ability to interact with these targets, making it a promising candidate for further investigation. Preclinical studies have indicated that derivatives of this compound may exhibit anxiolytic and neuroprotective effects, which could be beneficial in conditions such as epilepsy and Alzheimer's disease.

The pharmaceutical industry has increasingly recognized the importance of chiral drugs, where the stereochemistry of a molecule can dictate its efficacy and safety profile. (2R,4S)-configurations are particularly sought after due to their favorable pharmacokinetic properties. The synthesis of enantiomerically pure forms of 2-(2R,4S)-4-fluoropyrrolidin-2-ylacetic acid has been optimized using techniques such as enzymatic resolution and chiral auxiliary-assisted synthesis. These methods ensure high enantiomeric purity, which is essential for clinical applications.

Recent advancements in computational chemistry have also played a pivotal role in understanding the interactions between (2R,4S)-configurations derivatives and biological targets. Molecular modeling studies have provided insights into how the fluorine atom influences binding affinity and selectivity. These findings are crucial for designing next-generation drugs with improved therapeutic profiles. The integration of experimental data with computational predictions has allowed researchers to refine their understanding of how structural modifications affect biological activity.

The role of fluorinated pyrrolidines in oncology is another area where (CAS No: 2225126-64-5) has shown significant promise. Fluorine-containing compounds are known for their ability to enhance drug bioavailability and metabolic stability. Pyrrolidine derivatives have been investigated as inhibitors of kinases and other enzymes involved in cancer cell proliferation. Preliminary studies suggest that (CAS No: 2225126-64-5) derivatives may exhibit potent antitumor activity by disrupting critical signaling pathways in cancer cells.

In conclusion, (CAS No: 2225126-64-5) represents a structurally intriguing compound with substantial potential in pharmaceutical applications. Its unique combination of stereochemistry and fluorination makes it a versatile scaffold for drug discovery. As research continues to uncover new therapeutic targets and synthetic methodologies, compounds like (CAS No: 2225126-64-5) are likely to play an increasingly important role in developing innovative treatments for various diseases.